Bicyclo(5.3.1)undec-7-en-3-one, 4,8,11,11-tetramethyl-1-(phenylmethoxy )-6-(phenylthio)-, (4-endo,6-
Bicyclo(5.3.1)undec-7-en-3-one, 4,8,11,11-tetramethyl-1-(phenylmethoxy )-6-(phenylthio)-, (4-endo,6-
Brand Name:
Vulcanchem
CAS No.:
129720-17-8
VCID:
VC0143028
InChI:
InChI=1S/C28H34O2S/c1-20-15-16-28(30-19-22-11-7-5-8-12-22)18-24(29)21(2)17-25(26(20)27(28,3)4)31-23-13-9-6-10-14-23/h5-14,21,25H,15-19H2,1-4H3/t21-,25-,28+/m0/s1
SMILES:
CC1CC(C2=C(CCC(C2(C)C)(CC1=O)OCC3=CC=CC=C3)C)SC4=CC=CC=C4
Molecular Formula:
C28H34O2S
Molecular Weight:
434.6 g/mol
Bicyclo(5.3.1)undec-7-en-3-one, 4,8,11,11-tetramethyl-1-(phenylmethoxy )-6-(phenylthio)-, (4-endo,6-
CAS No.: 129720-17-8
Main Products
VCID: VC0143028
Molecular Formula: C28H34O2S
Molecular Weight: 434.6 g/mol
| CAS No. | 129720-17-8 |
|---|---|
| Product Name | Bicyclo(5.3.1)undec-7-en-3-one, 4,8,11,11-tetramethyl-1-(phenylmethoxy )-6-(phenylthio)-, (4-endo,6- |
| Molecular Formula | C28H34O2S |
| Molecular Weight | 434.6 g/mol |
| IUPAC Name | (1R,4S,6S)-4,8,11,11-tetramethyl-1-phenylmethoxy-6-phenylsulfanylbicyclo[5.3.1]undec-7-en-3-one |
| Standard InChI | InChI=1S/C28H34O2S/c1-20-15-16-28(30-19-22-11-7-5-8-12-22)18-24(29)21(2)17-25(26(20)27(28,3)4)31-23-13-9-6-10-14-23/h5-14,21,25H,15-19H2,1-4H3/t21-,25-,28+/m0/s1 |
| Standard InChIKey | WWPVSSBILGYJRZ-HPKXWHFBSA-N |
| Isomeric SMILES | C[C@H]1C[C@@H](C2=C(CC[C@](C2(C)C)(CC1=O)OCC3=CC=CC=C3)C)SC4=CC=CC=C4 |
| SMILES | CC1CC(C2=C(CCC(C2(C)C)(CC1=O)OCC3=CC=CC=C3)C)SC4=CC=CC=C4 |
| Canonical SMILES | CC1CC(C2=C(CCC(C2(C)C)(CC1=O)OCC3=CC=CC=C3)C)SC4=CC=CC=C4 |
| Synonyms | 1-benzyloxy-4,8,11,11-tetramethyl-6-phenylthiobicyclo(5.3.1)undec-7-en-3-one BTPBU |
| PubChem Compound | 3083131 |
| Last Modified | Nov 11 2021 |
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